Cas no 1859-57-0 ((3e)-1-acetyl-3-benzylidenepyrrolidin-2-one)

• Product name: (3e)-1-acetyl-3-benzylidenepyrrolidin-2-one
• CAS No: 1859-57-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 907317
• PubChem ID: 6092915

(3e)-1-acetyl-3-benzylidenepyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (3e)-1-acetyl-3-benzylidenepyrrolidin-2-one
• 1-Acetyl-2-morpholino-acrylsaeureethylester
• 1-Acetyl-2-oxo-3-(4-methoxy-benzyliden)-pyrrolidin
• 1-Acetyl-2-oxo-3-benzylidenpyrrolidin
• 1-acetyl-3-(4-methoxy-benzylidene)-pyrrolidin-2-one
• 1-acetyl-3-benzylidene-pyrrolidin-2-one
• 2-acetyl-3-morpholin-4-yl-acrylic acid ethyl ester
• Butanoic acid, 2-(4-morpholinylmethylene)-3-oxo-, ethyl ester
• CTK2B6052
• 1859-57-0
• NSC-99086
• NSC99086

• Inchi： InChI=1S/C13H13NO2/c1-10(15)14-8-7-12(13(14)16)9-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3/b12-9+
• InChI Key： UEMOIHKUPRATPO-FMIVXFBMSA-N
• SMILES： CC(=O)N1CCC(=CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 1.78670